40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone

• CAS No.: 85702-66-5
• Molecular Formula: C49H21N3O7
• Molecular Weight: 763.7 g/mol
• IUPAC Name: 40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone
• InChI: InChI=1S/C49H21N3O7/c53-22-10-9-20-14-30-31(15-21(20)13-22)44-39(42-41-36(56)19-33-40(46(41)52-45(30)42)48(58)26-6-2-1-5-25(26)47(33)57)27-12-11-24-32(43(27)51-44)18-28-29(16-23(54)17-35(28)55)38(24)49-50-34-7-3-4-8-37(34)59-49/h1-16,18H,17,19H2
• InChI Key: FIFJZTGMNFUDQC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C=C2C(=CC3=C4C(=C5C6=C7C(=O)CC8=C(C7=NC6=C9C=C6C=CC(=O)C=C6C=C9C5=N4)C(=O)C4=CC=CC=C4C8=O)C=CC3=C2C2=NC3=CC=CC=C3O2)C1=O

Description

The compound 40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone (hereafter referred to as Compound X) is a polycyclic heteroaromatic system featuring a 1,3-benzoxazole core, multiple nitrogen atoms, and six ketone groups. Its structural complexity arises from fused cycloalkane and heterocyclic rings, which confer unique electronic and steric properties. This article compares Compound X with structurally related benzoxazole- and tetrazole-containing derivatives, focusing on synthesis, physicochemical properties, and spectroscopic characteristics.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

• Compound X shares a benzoxazole moiety with compounds 9a–d from (e.g., 4,7-bis(aryl ethynyl)benzo[c][1,2,5]oxadiazole derivatives) . However, Compound X distinguishes itself through its polycyclic framework and six ketone groups, which are absent in 9a–d .

Physicochemical Properties

Property	Compound X (Hypothetical)	9a ()	16c ()
Melting Point (°C)	>250 (predicted)	175	Not reported
Solubility	Low (polycyclic rigidity)	Moderate (alkyl chains enhance solubility)	Low (tetrazole polarity)
Thermal Stability	High (rigid framework)	Moderate	Moderate

• The extended alkyl chains in 9a–d (e.g., 2-ethylhexyl, octyl) improve solubility in organic solvents compared to Compound X , which is likely insoluble in polar solvents due to its rigid, planar structure .

Spectroscopic Features

• IR Spectroscopy :
  • Compound X ’s ketone groups (C=O) would exhibit strong absorption near 1700 cm⁻¹, absent in 9a–d (C≡C stretch at ~2200 cm⁻¹) .
  • Tetrazole derivatives (e.g., 16c ) show N–H stretches (~3366 cm⁻¹) and C=S peaks (~1666 cm⁻¹), distinct from benzoxazole systems .
• NMR Spectroscopy :
  • Compound X ’s aromatic protons would resonate in the δ 7.0–8.5 ppm range, similar to 9a–d (δ 7.6–8.2 ppm). However, its polycyclic environment may cause significant deshielding .
  • The absence of ethynyl protons (δ ~2.1–4.7 ppm in 9a–d ) further differentiates Compound X .

Electronic and Reactivity Profiles

• The benzoxazole core in Compound X is electron-rich, favoring electrophilic substitution, whereas tetrazole-containing analogs (16c ) are electron-deficient, directing reactivity toward nucleophilic attack .
• The polycyclic framework of Compound X may enhance π-π stacking interactions, relevant for applications in materials science, contrasting with the linear alkyl-tetrazole systems in 9a–d .